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Compound of Interest

Compound Name: Hexyl 3-mercaptobutanoate

Cat. No.: B15192738 Get Quote

Essential Safety and Handling Guide for Hexyl 3-
mercaptobutanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Hexyl 3-
mercaptobutanoate in a laboratory setting. The following procedures are based on general

safety principles for mercaptans and available data for this specific compound. Given the

absence of a comprehensive Safety Data Sheet (SDS), a cautious approach is paramount.

Chemical and Physical Properties
A summary of known quantitative data for Hexyl 3-mercaptobutanoate is presented below.

This information is crucial for understanding its physical behavior and potential hazards.
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Property Value

CAS Number 796857-79-9

Molecular Formula C₁₀H₂₀O₂S

Molecular Weight 204.33 g/mol

Appearance Colorless to pale yellow liquid

Odor Fruity, spicy, herbal

Boiling Point 268 °C @ 760 mmHg

Flash Point 133.33 °C (Closed Cup)

Vapor Pressure 0.008 mmHg @ 25 °C (estimated)

Solubility Very slightly soluble in water; soluble in alcohol

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, the following PPE is mandatory to minimize exposure

and ensure personal safety.
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PPE Category Specification

Hand Protection

Wear chemically resistant gloves (e.g., Nitrile or

Neoprene). Inspect gloves for any signs of

degradation or puncture before and during use.

Eye/Face Protection
Use chemical safety goggles and a face shield

to protect against splashes.

Skin and Body Protection

A lab coat is required. For larger quantities or in

case of potential splashes, consider a chemical-

resistant apron or suit.

Respiratory Protection

Work in a well-ventilated area, preferably within

a certified chemical fume hood. If a fume hood

is not available or if there is a risk of inhalation,

a NIOSH-approved respirator with an organic

vapor cartridge is necessary.

Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of Hexyl 3-
mercaptobutanoate.

Preparation and Area Setup:

Ensure a certified chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible and in good

working order.

Assemble all necessary equipment and reagents before starting the experiment.

Have a chemical spill kit readily available.

Donning PPE:

Put on a lab coat, followed by chemical safety goggles and a face shield.
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Don the appropriate gloves.

Chemical Handling:

Conduct all manipulations of Hexyl 3-mercaptobutanoate inside the chemical fume hood

to minimize odor and potential inhalation exposure.

Use the smallest quantity of the chemical necessary for the experiment.

Keep the container tightly closed when not in use.

Avoid direct contact with skin, eyes, and clothing.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly remove and dispose of gloves and any other contaminated disposable PPE.

Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan
Proper disposal of Hexyl 3-mercaptobutanoate and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Collect all waste containing Hexyl 3-mercaptobutanoate in a dedicated, properly labeled,

and sealed waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Contaminated Materials:

Dispose of all contaminated items, including gloves, pipette tips, and paper towels, as

hazardous waste.
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Disposal Procedure:

Follow your institution's specific guidelines for hazardous waste disposal.

Contact your EHS office for pickup and disposal of the waste container. Do not pour Hexyl
3-mercaptobutanoate down the drain.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling Hexyl 3-
mercaptobutanoate.
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Preparation & Area Setup

Don PPE

Ensure safety measures are in place

Chemical Handling in Fume Hood

Ready for chemical work

Post-Handling Decontamination

Experiment complete

Waste Disposal

Segregate and label waste

End of Procedure

Follow institutional guidelines
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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